Cas no 862728-42-5 (Cyclohexanone, 4-(4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-)

• Product Name: Cyclohexanone, 4-(4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-
• CAS No: 862728-42-5
• MF: C₁₂H₁₁ClIN₃O
• MW: 375.592713594437
• CID: 1847917
• PubChem ID: 22736413
• Update Time: 2025-04-21

Cyclohexanone, 4-(4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)cyclohexan-1-one
• CYCLOHEXANONE, 4-(4-CHLORO-5-IODO-7H-PYRROLO[2,3-D]PYRIMIDIN-7-YL)-
• 4-{4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl}cyclohexan-1-one
• DTXSID40627952
• SCHEMBL3819981
• 4-(4-chloro-5-iodo-pyrrolo[2,3-d]pyrimidin-7-yl)-cyclohexanone
• 4-(4-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclohexan-1-one
• 4-(4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-1-cyclohexanone
• JFPJUZDNEPXUSN-UHFFFAOYSA-N
• 4-(4-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclohexanone
• 862728-42-5
• Cyclohexanone, 4-(4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-

• Inchi： 1S/C12H11ClIN3O/c13-11-10-9(14)5-17(12(10)16-6-15-11)7-1-3-8(18)4-2-7/h5-7H,1-4H2
• InChI Key： JFPJUZDNEPXUSN-UHFFFAOYSA-N
• SMILES： IC1C2=C(N=CN=C2N(C=1)C1CCC(CC1)=O)Cl

Computed Properties

• Exact Mass: 374.96354g/mol
• Monoisotopic Mass: 374.96354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų